Cas no 1086379-66-9 (3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid)

• Product Name: 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid
• CAS No: 1086379-66-9
• MF: C₁₁H₇ClN₂O₃
• MW: 250.63788151741
• MDL: MFCD09864915
• CID: 4679511
• Update Time: 2025-06-29

3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid
• 3-((2-Chloropyrimidin-4-yl)oxy)benzoic acid
• SBB052632
• 3-(2-chloropyrimidin-4-yloxy)benzoic acid

• MDL： MFCD09864915
• Inchi： 1S/C11H7ClN2O3/c12-11-13-5-4-9(14-11)17-8-3-1-2-7(6-8)10(15)16/h1-6H,(H,15,16)
• InChI Key： DDJBNNXIOUMIJH-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)OC1=CC=CC(C(=O)O)=C1

Computed Properties

• Exact Mass: 250.015
• Monoisotopic Mass: 250.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3

Additional information on 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid

3-[(2-Chloropyrimidin-4-yl)oxy]benzoic Acid: A Comprehensive Overview

The compound 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid (CAS No. 1086379-66-9) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, which are widely studied for their diverse chemical properties and biological activities. The structure of 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid features a benzoic acid moiety linked to a 2-chloropyrimidine group via an ether bond, making it a unique derivative with promising applications in drug discovery and material science.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The presence of the chloro group at the 2-position of the pyrimidine ring introduces additional electronic effects, which can influence the compound's reactivity and bioavailability. This makes 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid a valuable candidate for exploring new therapeutic agents.

One of the most intriguing aspects of this compound is its potential as a building block in organic synthesis. The benzoic acid group is known for its versatility in forming esters, amides, and other derivatives, while the pyrimidine moiety provides a platform for further functionalization. Researchers have utilized this compound to synthesize novel heterocyclic compounds with enhanced pharmacokinetic properties. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that derivatives of 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its role in drug discovery, 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. A recent study in *Chemical Communications* reported that this compound can act as a selective sensor for metal ions such as copper(II) and zinc(II), offering a novel approach for environmental monitoring.

The synthesis of 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps typically include the preparation of the pyrimidine ring followed by nucleophilic substitution to introduce the ether linkage. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for further studies.

From an analytical perspective, 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid has been characterized using advanced spectroscopic techniques such as NMR, IR, and MS. These analyses have provided detailed insights into its molecular structure and stability under various conditions. For example, high-resolution mass spectrometry has confirmed the molecular formula as C11H8ClN2O2, while 1H NMR spectroscopy has revealed distinct signals corresponding to the aromatic protons and the ether oxygen.

Looking ahead, the potential applications of 3-[(2-Chloropyrimidin-4-yl)oxy]benzoic acid are vast and varied. Its role as a precursor for more complex molecules could pave the way for innovative solutions in fields ranging from biotechnology to nanotechnology. Furthermore, ongoing research into its pharmacokinetics and toxicity profiles is expected to shed light on its suitability as a drug candidate.

In conclusion, 3-(2-chloropyrimidin-4-yl)oxybenzoic acid) (CAS No. 1086379669) stands out as a versatile and intriguing compound with significant potential across multiple disciplines. As researchers continue to explore its properties and applications, this molecule is poised to make meaningful contributions to both scientific advancement and industrial innovation.